Cas no 874775-97-0 (3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile)

• Product Name: 3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile
• CAS No: 874775-97-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1898489
• PubChem ID: 69151022
• Update Time: 2025-10-19

3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(2-hydroxy-1,1-dimethylethyl)-
• 3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile
• EN300-1857112
• 874775-97-0
• SCHEMBL4698316
• VVKHHIBYHQUXMP-UHFFFAOYSA-N

• Inchi： 1S/C11H13NO/c1-11(2,8-13)10-5-3-4-9(6-10)7-12/h3-6,13H,8H2,1-2H3
• InChI Key： VVKHHIBYHQUXMP-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile

Comprehensive Overview of 3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile (CAS No. 874775-97-0): Properties, Applications, and Industry Insights

3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile (CAS 874775-97-0) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. With the molecular formula C₁₁H₁₃NO, this benzonitrile derivative features a unique hydroxylated tertiary butyl group, making it valuable for drug intermediate synthesis and material science applications. Its structural versatility aligns with current trends in green chemistry and bioactive molecule design, addressing growing demand for sustainable building blocks.

The compound's hydrophilic-lipophilic balance (HLB) and hydrogen bonding capacity make it particularly interesting for modern medicinal chemistry. Researchers are exploring its potential as a precursor for CNS-targeting compounds, given the benzonitrile core's prevalence in neurological therapeutics. Recent patent analyses show increased utilization of 874775-97-0 in kinase inhibitor development, reflecting industry focus on targeted cancer therapies.

From a synthetic perspective, 3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile demonstrates excellent thermal stability (decomposition point >200°C) and solubility profiles in polar aprotic solvents. These properties facilitate its use in flow chemistry systems - a hot topic in process optimization discussions. Analytical data reveals characteristic FT-IR peaks at 2240 cm^-1 (nitrile stretch) and 3400 cm^-1 (hydroxyl), important for quality control protocols in GMP environments.

Environmental considerations position this compound favorably within EPA's greener chemical framework. The absence of halogen atoms and its readily biodegradable potential (OECD 301D testing pending) respond to pharmaceutical industry demands for eco-friendly intermediates. Computational studies suggest low bioaccumulation factors, addressing PFAS-alternative searches in specialty chemicals.

Market intelligence indicates growing procurement of CAS 874775-97-0 by CDMOs (Contract Development and Manufacturing Organizations) for peptide conjugation projects. The hydroxyl group's reactivity enables click chemistry modifications, particularly valuable in ADC (antibody-drug conjugate) development - a sector projected to reach $15 billion by 2028. This correlates with increased search volumes for "benzonitrile linker molecules" in scientific databases.

Technical literature highlights innovative applications in metal-organic frameworks (MOFs), where the compound's nitrile coordination sites facilitate novel catalyst designs. Recent ACS publications demonstrate its utility in creating heterogeneous catalysts for CO₂ fixation reactions - a critical area in carbon capture technology development. These findings align with net-zero initiative research priorities.

Quality specifications for 3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile typically require ≥98% purity (HPLC), with strict controls on isomeric impurities. Leading suppliers provide detailed GC-MS chromatograms and NMR spectra (both ¹H and ¹³C), responding to stringent ICH Q3 guidelines for pharmaceutical ingredients. This documentation supports the compound's use in IND submissions and clinical trial material production.

Emerging regulatory perspectives suggest 874775-97-0 may qualify under FDA's M7 guidelines for mutagenic impurity control, based on its QSAR predictions. This regulatory advantage contributes to its adoption in small molecule API routes, particularly for orphan drug candidates. The compound's chiral stability also makes it attractive for stereoselective synthesis applications.

Handling and storage recommendations emphasize protection from moisture absorption (desiccated conditions at 2-8°C preferred). While not classified as hazardous under GHS standards, standard laboratory PPE is advised during manipulation. The compound's low volatility (vapor pressure <0.1 mmHg at 25°C) minimizes inhalation risks, an important consideration in occupational safety protocols.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs), leveraging its bifunctional linker capabilities. Early-stage investigations suggest possible applications in degron recognition systems, tapping into the booming targeted protein degradation field. These developments correspond with rising searches for "E3 ligase recruiters" in drug discovery forums.